(3aR*,6aR*)-2-[(1-methyl-1H-pyrazol-3-yl)carbonyl]-5-(tetrahydro-2H-pyran-4-yl)hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid

• IUPAC Name: (3aR,6aR)-5-(1-methylpyrazole-3-carbonyl)-2-(oxan-4-yl)-3,4,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C17H24N4O4/c1-19-5-2-14(18-19)15(22)21-9-12-8-20(13-3-6-25-7-4-13)10-17(12,11-21)16(23)24/h2,5,12-13H,3-4,6-11H2,1H3,(H,23,24)/t12-,17-/m1/s1
• InChI Key: HWCATYWWCAIUHF-SJKOYZFVSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N2CC3CN(CC3(C2)C(=O)O)C4CCOCC4
• Isomeric SMILES: CN1C=CC(=N1)C(=O)N2C[C@H]3CN(C[C@]3(C2)C(=O)O)C4CCOCC4
• Molecular Formula: C17H24N4O4
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds like the one often involves multi-step reactions, starting from simpler precursors. For instance, compounds with a pyrrolo[3,4-c]pyrrole backbone can be synthesized through reactions that form the pyrrole and pyrazole rings in a stepwise manner, involving intermediates with specific functional groups that are further modified or cyclized to achieve the desired structure. The synthesis of similar compounds has been reported through reactions that involve the formation of hydrogen-bonded sheets, illustrating the importance of intermolecular interactions in the crystal structure formation and the overall synthesis strategy (Quiroga et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by the presence of non-planar rings, with conformations that are influenced by the orientations of substituent groups. X-ray crystallography and computational studies, such as density functional theory (DFT) calculations, are commonly used to analyze these structures, revealing details about bond lengths, angles, and dihedral angles that define the 3D arrangement of atoms (Shen et al., 2012).